Cas no 13532-18-8 (Methyl 3-(methylthio)propionate)

Methyl 3-(methylthio)propionate (CAS 13532-18-8) is an organosulfur compound with the molecular formula C5H10O2S. It is a clear, colorless to pale yellow liquid with a distinctive sulfurous odor. This ester is valued for its role as a flavor and fragrance intermediate, particularly in the synthesis of fruity and savory aroma compounds. Its reactive thioether and ester functional groups make it a versatile building block in organic synthesis, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits moderate stability under standard conditions but should be stored in a cool, dry environment to prevent degradation. Its high purity and consistent quality ensure reliable performance in industrial and laboratory settings.
Methyl 3-(methylthio)propionate structure
13532-18-8 structure
Product Name:Methyl 3-(methylthio)propionate
CAS No:13532-18-8
MF:C5H10O2S
MW:134.196700572968
MDL:MFCD00008565
CID:49324
PubChem ID:87572856
Update Time:2025-10-05

Methyl 3-(methylthio)propionate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(methylthio)propionate
    • Methyl 3-(methylmercapto)propionate~3-(Methylthio)propionic acid methyl ester
    • 3-(Methylmercapto)-propionic acid methyl ester
    • Methyl 3-methylthiopropionate
    • Methyl 4-thiapentanoate
    • Methyl beta-methylmercapto propionate
    • Methyl beta-methylthiopropionate
    • 3-(Methylthio)propionic Acid Methyl Ester
    • methyl 3-methylsulfanylpropanoate
    • FEMA 2720
    • Methyl pineappie
    • RARECHEM AL BF 0161
    • O-methyl butanethioate
    • Methyl methylthiopropanoate
    • 3-Methylbutanethioic S-acid
    • METHYL BETA-METHIOPROPIONATE
    • methyl 3-methylthiopropanoate
    • 3-MethylthioMethyl propionate
    • Methyl 3-(methylthio)propanoate
    • Propanoic acid, 3-(methylthio)-, methyl ester
    • Methyl-3-(methylthio)propionate
    • Methyl 3-(methylsulfanyl)propanoate
    • Propionic acid, 3-(methylthio)-, methyl ester
    • 3-(Methylthio)propanoic acid methyl ester
    • Methyl beta-methylmercaptopropionate
    • Methyl 3-(meth
    • Methyl 3-(methylthio)propionate,99%
    • MDL: MFCD00008565
    • Inchi: 1S/C5H10O2S/c1-7-5(6)3-4-8-2/h3-4H2,1-2H3
    • InChI Key: DMMJVMYCBULSIS-UHFFFAOYSA-N
    • SMILES: COC(CCSC)=O
    • BRN: 1745077

Computed Properties

  • Exact Mass: 134.04000
  • Monoisotopic Mass: 134.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 72.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.6

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.077 g/mL at 25 °C(lit.)
  • Boiling Point: 81°C/15mmHg(lit.)
  • Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
  • Refractive Index: n20/D 1.465(lit.)
  • PSA: 51.60000
  • LogP: 0.91250
  • FEMA: 2720
  • Solubility: Not determined

Methyl 3-(methylthio)propionate Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:UN 3334
  • WGK Germany:3
  • Safety Instruction: S23-S24/25
  • Safety Term:S24/25
  • TSCA:Yes
  • Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Methyl 3-(methylthio)propionate Customs Data

  • HS CODE:29309070
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl 3-(methylthio)propionate Pricemore >>

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Methyl 3-(methylthio)propionate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13532-18-8)Methyl 3-(methylthio)propionate
Order Number:A1201248
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:44
Price ($):207.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13532-18-8)Methyl 3-methylthiopropionate
Order Number:sfd3590
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13532-18-8)
Order Number:SFD1752
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:13532-18-8)Methyl 3-(methylthio)propionate
A1201248
Purity:99%
Quantity:100g
Price ($):207.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:13532-18-8)Methyl 3-methylthiopropionate
sfd3590
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email